Cas no 849616-17-7 (3-{(3-fluorophenyl)methylamino}propanoic acid)

• Product Name: 3-{(3-fluorophenyl)methylamino}propanoic acid
• CAS No: 849616-17-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD08445067
• CID: 5229037
• Update Time: 2026-03-07

3-{(3-fluorophenyl)methylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-[(3-fluorophenyl)methyl]-
• 3-{(3-fluorophenyl)methylamino}propanoic acid

• MDL： MFCD08445067
• Inchi： 1S/C10H12FNO2/c11-9-3-1-2-8(6-9)7-12-5-4-10(13)14/h1-3,6,12H,4-5,7H2,(H,13,14)
• InChI Key： VTCQUHWSNXLGDN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)NCCC(=O)O

Additional information on 3-{(3-fluorophenyl)methylamino}propanoic acid

Recent Advances in the Study of 3-{(3-fluorophenyl)methylamino}propanoic acid (CAS: 849616-17-7)

In recent years, the compound 3-{(3-fluorophenyl)methylamino}propanoic acid (CAS: 849616-17-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and propanoic acid moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The primary focus of recent studies has been on elucidating the pharmacological mechanisms of 3-{(3-fluorophenyl)methylamino}propanoic acid. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure and interaction with biological targets. Preliminary results indicate that the compound exhibits high affinity for specific neurotransmitter receptors, suggesting potential applications in neurological disorders.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's role as a modulator of gamma-aminobutyric acid (GABA) receptors. The study demonstrated that 3-{(3-fluorophenyl)methylamino}propanoic acid acts as a positive allosteric modulator, enhancing GABAergic transmission without direct receptor activation. This property makes it a promising candidate for the treatment of anxiety and epilepsy, with fewer side effects compared to traditional GABA agonists.

Another significant area of research involves the compound's metabolic stability and pharmacokinetic profile. Recent in vitro and in vivo studies have shown that 3-{(3-fluorophenyl)methylamino}propanoic acid exhibits favorable oral bioavailability and a relatively long half-life, which are critical factors for its development as a therapeutic agent. Additionally, its fluorinated structure contributes to enhanced metabolic resistance, reducing the likelihood of rapid degradation in the liver.

Beyond its neurological applications, emerging research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-{(3-fluorophenyl)methylamino}propanoic acid inhibits the activity of certain kinases involved in cancer cell proliferation. While these findings are preliminary, they open new avenues for the development of targeted cancer therapies.

In conclusion, the growing body of research on 3-{(3-fluorophenyl)methylamino}propanoic acid (CAS: 849616-17-7) underscores its versatility and therapeutic potential. Its unique chemical properties, combined with promising biological activities, position it as a valuable candidate for further drug development. Future studies should focus on optimizing its pharmacological profile and conducting clinical trials to validate its efficacy and safety in humans.